Cas no 1881288-57-8 (tert-Butyl 6-methyl-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate)

• Product Name: tert-Butyl 6-methyl-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• CAS No: 1881288-57-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD28975632
• CID: 4630657
• PubChem ID: 121592124
• Update Time: 2024-11-08

tert-Butyl 6-methyl-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methyl-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-butyl6-methyl-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-butyl 6-methyl-5H,6H,8H-imidazo[1,5-a]pyrazine-7-carboxylate
• 1881288-57-8
• F88506
• CS-W001723
• AKOS032946944
• AS-72839
• tert-butyl 6-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate
• tert-butyl 6-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-7-carboxylate
• tert-Butyl 6-methyl-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate

• MDL： MFCD28975632
• Inchi： 1S/C12H19N3O2/c1-9-6-14-8-13-5-10(14)7-15(9)11(16)17-12(2,3)4/h5,8-9H,6-7H2,1-4H3
• InChI Key： HPDUVDQMLLEWDH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2=CN=CN2CC1C)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.4Ų